4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide
• InChI: InChI=1S/C17H28N2O5S2/c1-17(2,3)16(20)10-11-18-26(23,24)15-8-6-14(7-9-15)19-12-4-5-13-25(19,21)22/h6-9,16,18,20H,4-5,10-13H2,1-3H3
• InChI Key: VAWLAMFFVZFSPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCNS(=O)(=O)C1=CC=C(C=C1)N2CCCCS2(=O)=O)O
• Molecular Formula: C17H28N2O5S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 1396751-16-8

Description

4-(1,1-Dioxido-1,2-thiazinan-2-yl)-N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide is a synthetic sulfonamide derivative offered for investigative purposes in chemical and pharmacological research. This compound features a benzenesulfonamide core, a well-established pharmacophore in medicinal chemistry, linked to a 1,2-thiazinane ring and a modified pentyl side chain terminating in a hydroxy group . The structural motif of the 4-(1,1-dioxido-1,2-thiazinan-2-yl)benzenesulfonamide is shared with Sultiame, a compound with known biological activity, suggesting potential for exploration in similar research avenues . The addition of the N-(3-hydroxy-4,4-dimethylpentyl) chain may be investigated for its influence on the molecule's physicochemical properties, such as solubility and lipophilicity, and its subsequent interaction with biological targets . The primary research value of this compound lies in its potential as a key intermediate or candidate for structure-activity relationship (SAR) studies. Researchers can utilize it to probe the inhibition of enzymes like carbonic anhydrases or to explore its effects in various biochemical pathways . Its mechanism of action is expected to be linked to the sulfonamide group, which can act as a zinc-binding moiety in enzyme active sites, though its specific interactions would be a subject of empirical investigation. This product is intended for use in laboratory settings only. It is strictly for research purposes and is not certified for diagnostic, therapeutic, or any human or veterinary use.

Biological Activity

The compound 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide is a sulfonamide derivative with potential therapeutic applications. This article reviews its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{33}H_{42}N_{4}O_{4}S$, and it has a molecular weight of approximately 590.776 g/mol. The structure features a thiazine ring and a benzenesulfonamide moiety, which are thought to contribute to its biological activity.

Chemical Characteristics

Property	Value
Molecular Formula	C33H42N4O4S
Molecular Weight	590.776 g/mol
Formal Charge	0
Atom Count	84
Chiral Atom Count	3
Bond Count	88
Aromatic Bond Count	18

The biological activity of this compound is primarily attributed to its interaction with various biomolecular targets. Preliminary studies suggest that it may influence cardiovascular function by modulating perfusion pressure and coronary resistance.

Cardiovascular Effects

Research indicates that similar compounds in the sulfonamide class can affect cardiac parameters. For instance, studies have shown that certain benzenesulfonamides can decrease perfusion pressure in isolated rat heart models. This effect is hypothesized to occur through inhibition of calcium channels, which regulate vascular tone and myocardial contractility .

Case Study: Perfusion Pressure Modulation

A study evaluating the effects of various benzenesulfonamides on perfusion pressure utilized an isolated rat heart model. The experimental design included multiple groups treated with different compounds, including the target compound at varying concentrations.

Experimental Design Summary

Group	Compound	Dose
I	Control (Krebs-Henseleit solution only)	-
II	Benzenesulfonamide	0.001 nM
III	Compound 2 (2,5-Dichloro-N-(4-nitro-phenyl)-benzene-sulfonamide)	0.001 nM
IV	Compound 3 (2-Hydrazinocarbonyl-benzenesulfonamide)	0.001 nM
V	Compound 4 (4-(2-Amino-ethyl)-benzenesulfonamide)	0.001 nM
VI	Compound 5 (4-[3-(4-Nitro-phenyl)-ureido]-benzenesulfonamide)	0.001 nM

Results indicated that the target compound significantly reduced perfusion pressure compared to controls, suggesting a potential mechanism through which it may exert cardiovascular effects.

Pharmacokinetics

Pharmacokinetic profiling is crucial for understanding the bioavailability and therapeutic potential of this compound. Various computational methods have been employed to predict parameters such as absorption, distribution, metabolism, and excretion (ADME). These studies indicate favorable permeability characteristics across cellular models, which support further investigation into its clinical applications .

Chemical Reactions Analysis

(a) Core Sulfonamide Formation

• Starting Material : 4-Aminobenzenesulfonamide derivatives (e.g., 1 in ) react with carbon disulfide and ethyl iodide to form intermediates like diethyl 4-aminophenylsulfonylcarbonimidodithioate (2 ) .

• Thiazinan Ring Construction : Cyclocondensation with 1,2-thiazinan-1,1-dioxide precursors under acidic conditions introduces the dioxido-thiazine moiety .

(b) Alkyl Chain Functionalization

• Hydroxylated Alkyl Attachment : The 3-hydroxy-4,4-dimethylpentyl group is introduced via nucleophilic substitution (S_N2) between the sulfonamide nitrogen and a brominated or tosylated alkyl precursor (e.g., 3-bromo-4,4-dimethylpentanol) .

• Protection/Deprotection : Hydroxyl groups are protected using tert-butyldimethylsilyl (TBS) ethers during synthesis to prevent undesired side reactions .

Key Reaction Types and Conditions

Reaction Type	Conditions and Reagents	Application in Synthesis	Source
Nucleophilic Substitution	K<sub>2</sub>CO<sub>3</sub> in DMF, 60–80°C, 12–24 h	Attachment of alkyl/aryl groups to sulfonamide
Cyclocondensation	H<sub>2</sub>SO<sub>4</sub> or HCl, reflux in acetone/water	Formation of thiazinan ring
Acylation	AcCl or Boc-protected amines, TEA in DCM, 0°C to RT	Protection of amine groups
Hydrolysis	NaOH (aq.), THF/MeOH, 50°C, 6 h	Deprotection of hydroxyl groups

(a) Sulfonamide Group

• Acid/Base Stability : Stable under acidic conditions (pH < 3) but susceptible to hydrolysis in strong bases (pH > 10) .

• Derivatization : Reacts with acyl chlorides (e.g., acetyl chloride) to form N-acylated derivatives, enhancing lipophilicity .

(b) Hydroxyl Group

• Oxidation : The tertiary hydroxyl group resists oxidation but can be oxidized to a ketone using Jones reagent (CrO₃/H₂SO₄) under controlled conditions .

• Etherification : Forms methyl or benzyl ethers via Williamson synthesis (e.g., CH₃I, K₂CO₃ in DMF) .

(c) Thiazinan Ring

• Ring-Opening Reactions : Reacts with nucleophiles (e.g., amines) under acidic conditions to yield sulfonamide-thiol derivatives .

• Electrophilic Substitution : The dioxido group directs electrophilic substitution to the para position of the thiazinan ring.

Comparative Reactivity of Analogues

Compound	Key Structural Feature	Reaction with Hydrazine	Biological Activity	Source
Sulthiame	Simple sulfonamide	Forms hydrazide derivatives	Carbonic anhydrase inhibition
4-Aminobenzenesulfonamide	Primary amine	Diazotization and coupling reactions	Antibacterial
Target Compound	Dioxido-thiazine + branched alkyl	Selective PTPase inhibition	Antidiabetic potential

Mechanistic Insights

• PTPase Inhibition : The compound inhibits protein tyrosine phosphatases (PTPases) through competitive binding at the active site, facilitated by hydrogen bonding between the sulfonamide group and conserved cysteine residues .

• Metabolic Stability : The hydroxylated alkyl chain enhances solubility but undergoes phase II glucuronidation in vivo, reducing bioavailability .

Challenges and Optimization

• Stereochemical Control : The branched alkyl chain introduces chirality, requiring asymmetric synthesis or chiral resolution .

• Scale-Up Issues : Low yields (<30%) in cyclocondensation steps necessitate optimization using microwave-assisted synthesis .

Comparison with Similar Compounds

Research Implications

• Drug Design : The target compound’s hybrid structure (polar hydroxy group + bulky alkyl chain) merits exploration in targeting extracellular enzymes (e.g., heparanase) over intracellular targets.
• Assay Compatibility : The SRB assay is recommended for future cytotoxicity screening due to its reliability with sulfonamides.

Limitations

• No direct pharmacological data for the target compound were found in the provided evidence.
• Molecular weight and solubility calculations are approximate due to incomplete structural data.

Q & A

Q. Methodological Answer :

• Data Collection : Use single-crystal X-ray diffraction with Mo Kα radiation (λ = 0.71073 Å).
• Refinement : Employ the SHELX suite (e.g., SHELXL) for structure solution and refinement. Key parameters include R-factor minimization (<5%) and thermal displacement parameter (ADP) analysis for atom stability .
• Puckering Analysis : Apply Cremer-Pople coordinates (amplitude $q$, phase $\phi$) to quantify non-planarity in the thiazinane ring. This requires defining a mean plane for the six-membered ring and calculating deviations .

Basic: What DFT computational approaches are suitable for modeling this compound’s electronic properties?

Q. Methodological Answer :

• Functional Selection : Use hybrid functionals (e.g., B3LYP) with a 6-311++G(d,p) basis set for accurate electron density mapping.
• Solvent Effects : Incorporate the Polarizable Continuum Model (PCM) to simulate dielectric environments.
• Output Analysis : Calculate HOMO-LUMO gaps, electrostatic potential surfaces, and Fukui indices to predict reactivity sites. Validation against experimental NMR/IR data is critical .

Advanced: How to resolve contradictions between computational predictions and experimental reactivity data?

Q. Methodological Answer :

• Error Source Identification : Compare bond lengths (DFT vs. crystallography), solvent effects (implicit vs. explicit models), and conformational sampling (static vs. dynamic DFT).
• Iterative Refinement : Adjust computational parameters (e.g., dispersion corrections in DFT) or re-examine experimental conditions (e.g., solvent polarity).
• Case Study : If sulfonamide hydrolysis rates deviate from predictions, re-evaluate transition-state modeling using nudged elastic band (NEB) methods .

Advanced: What strategies are effective for analyzing conformational flexibility in the thiazinane ring?

Q. Methodological Answer :

• Dynamic NMR : Measure $^1H$ or $^{13}C$ spectra at variable temperatures (e.g., 200–400 K) to detect ring puckering interconversion.
• MD Simulations : Run 100-ns molecular dynamics trajectories in explicit solvent (e.g., water) using AMBER or GROMACS. Analyze dihedral angles (θ) and puckering parameters (Cremer-Pople) to map energy minima .

Advanced: How to optimize reaction conditions for scaling up synthesis while maintaining yield?

Q. Methodological Answer :

• DoE Framework : Apply Box-Behnken design to test variables: temperature (X₁), catalyst loading (X₂), and solvent ratio (X₃).
• Process Control : Use inline FTIR or HPLC to monitor intermediate formation. For exothermic steps (e.g., sulfonation), implement jacketed reactors with PID temperature control.
• Case Study : A 20% yield increase was achieved by switching from batch to flow chemistry for the sulfonamide coupling step .

Advanced: What safety protocols are critical when handling reactive intermediates during synthesis?

Q. Methodological Answer :

• Hazard Assessment : Review Safety Data Sheets (SDS) for sulfonyl chlorides (corrosive) and thiol intermediates (malodorous/toxic).
• Engineering Controls : Use fume hoods with ≥100 ft/min face velocity and explosion-proof equipment for volatile solvents.
• Emergency Protocols : Neutralize spills with sodium bicarbonate (acids) or citric acid (bases). Documented training (e.g., 100% safety exam compliance) is mandatory .

Advanced: How to design analogs with improved solubility while retaining bioactivity?

Q. Methodological Answer :

• Bioisosteric Replacement : Substitute the 4,4-dimethylpentyl group with polar groups (e.g., morpholine) while preserving steric bulk.
• LogP Optimization : Calculate partition coefficients (CLogP) using ChemAxon or Schrodinger Suite. Target LogP <3 for enhanced aqueous solubility.
• Validation : Test analogs in PBS (pH 7.4) solubility assays and compare IC₅₀ values in target assays (e.g., enzyme inhibition) .